Cas no 1705510-95-7 (7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide)

• Product Name: 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1705510-95-7
• MF: C₂₀H₂₁F₃N₂OS
• MW: 394.45375418663
• CID: 5366247
• Update Time: 2025-06-13

7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H21F3N2OS/c1-14-6-2-3-7-15(14)18-10-11-25(12-13-27-18)19(26)24-17-9-5-4-8-16(17)20(21,22)23/h2-9,18H,10-13H2,1H3,(H,24,26)
• InChI Key： SHIKUWXPAZGBJK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(C(NC2=CC=CC=C2C(F)(F)F)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide

Research Briefing on 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide (CAS: 1705510-95-7)

Recent studies on 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide (CAS: 1705510-95-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazepane-carboxamide structure, has garnered attention due to its promising pharmacological properties, particularly in targeting specific protein-protein interactions and modulating key signaling pathways involved in disease progression.

The synthesis and characterization of 1705510-95-7 have been detailed in several recent publications, emphasizing its high purity and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure, while computational modeling has provided insights into its binding affinity and selectivity towards target proteins. These foundational studies are critical for understanding the compound's mechanism of action and optimizing its therapeutic potential.

In vitro and in vivo studies have demonstrated that 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide exhibits significant activity against a range of pathological conditions, including inflammatory diseases and certain types of cancer. For instance, research has shown that the compound effectively inhibits the NF-κB pathway, a key regulator of inflammation and immune responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may also interfere with tumor cell proliferation by modulating apoptosis-related proteins.

Despite these promising findings, challenges remain in the development of 1705510-95-7 as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy. Collaborative research initiatives are also exploring combination therapies to maximize its benefits and minimize adverse effects.

In conclusion, 7-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide represents a compelling candidate for future drug development. Its unique chemical properties and multifaceted biological activities position it as a valuable tool for both basic research and therapeutic applications. Continued investigation into its molecular targets and mechanisms will be essential for translating these findings into clinical practice.